1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide

• IUPAC Name: 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C26H28N4O4/c1-4-34-20-5-6-24-23(14-20)25(18(15-27)16-28-24)30-9-7-17(8-10-30)26(31)29-19-11-21(32-2)13-22(12-19)33-3/h5-6,11-14,16-17H,4,7-10H2,1-3H3,(H,29,31)
• InChI Key: NHXZMDDHLWYBOM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C(=CN=C2C=C1)C#N)N3CCC(CC3)C(=O)NC4=CC(=CC(=C4)OC)OC
• Molecular Formula: C26H28N4O4
• Molecular Weight: 460.5 g/mol

Description

1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C26H28N4O4 and its molecular weight is 460.534. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Analgesic Properties

• A study by Abu‐Hashem et al. (2020) focused on synthesizing novel heterocyclic compounds with potential anti-inflammatory and analgesic properties, contributing to the understanding of novel drug design in this area (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Insecticidal Activity

• Research by Bakhite et al. (2014) demonstrated the synthesis of pyridine derivatives, showing significant insecticidal activities, which could be applied in agricultural pest control (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

PET Radiotracers for Tumor Diagnosis

• Abate et al. (2011) explored the design of hybrid structures between specific compounds for developing PET tracers for tumor diagnosis, highlighting the compound's relevance in cancer research (Abate, Ferorelli, Contino, Marottoli, Colabufo, Perrone, & Berardi, 2011).

Antimicrobial Properties

• A study by Patel and Patel (2010) synthesized fluoroquinolone-based compounds and evaluated them for their antimicrobial activities, suggesting potential applications in treating bacterial infections (Patel & Patel, 2010).

Antihypertensive Agents

• Research by Obase et al. (1983) involved synthesizing new piperidines as potential antihypertensive agents, indicating the compound's potential in cardiovascular medicine (Obase, Takai, Teranishi, & Nakamizo, 1983).

Binding Studies for K+ Channels

• Graulich et al. (2006) synthesized tetrahydroisoquinoliniums to evaluate their affinity for apamin-sensitive binding sites, contributing to neurological research (Graulich, Scuvée-Moreau, Alleva, Lamy, Waroux, Seutin, & Liégeois, 2006).

CGRP Receptor Antagonist

• Cann et al. (2012) developed a synthesis for a CGRP receptor antagonist, relevant for treatments in conditions like migraines (Cann, Chen, Gao, Hanson, Hsieh, Li, Lin, Parsons, Pendri, Nielsen, Nugent, Parker, Quinlan, Reising, Remy, Sausker, & Wang, 2012).